2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)acetonitrile
Overview
Description
2-(1-(Difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)acetonitrile, abbreviated as DFMPP, is a novel type of pyrazole-based organic compound that has recently gained attention for its potential applications in scientific research. It is a heterocyclic compound that is composed of an amide, a pyridine, and a pyrazole ring, and is known for its unique properties and structure.
Scientific Research Applications
Synthetic and Chemical Properties
One area of research focuses on the synthetic routes and chemical properties of related pyrazole compounds. The synthesis and chemistry of hexasubstituted pyrazolines, including potential analogues of the target compound, have been explored, emphasizing the development of synthetic routes and their applications in creating highly substituted molecular structures. This research provides insight into the potential for creating novel compounds with specific chemical and physical properties (Baumstark et al., 2013).
Biological and Pharmacological Potential
Although the specific compound is not directly mentioned, research into pyrazole derivatives, including trifluoromethylpyrazoles, indicates a broad interest in their biological and pharmacological applications. These studies highlight the importance of the pyrazole core in developing compounds with significant anti-inflammatory and antibacterial properties, suggesting a pathway for further exploration of related compounds (Kaur et al., 2015).
Catalysis and Synthetic Applications
Another significant area of research involves the use of pyrazole-based ligands in catalysis and the synthesis of complex molecules. Pyrazole and pyrazolyl derivatives are known to act as ligands in various catalytic processes, potentially influencing the development of new catalytic systems and synthetic strategies for complex organic molecules. This research underscores the versatility of pyrazole compounds in facilitating chemical reactions and synthesizing new materials (Li et al., 2019).
Environmental Degradation of Polyfluoroalkyl Substances
Research into the environmental fate of polyfluoroalkyl chemicals, which may include compounds structurally related to 2-(1-(Difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)acetonitrile, addresses concerns regarding their persistence and degradation. This body of work is crucial for understanding how such substances, once released into the environment, undergo degradation, including microbial transformation, and their eventual conversion into potentially harmful perfluoroalkyl acids. The studies provide a foundation for future investigations into mitigating the environmental impact of such chemicals (Liu & Avendaño, 2013).
properties
IUPAC Name |
2-[2-(difluoromethyl)-5-pyridin-2-ylpyrazol-3-yl]acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F2N4/c12-11(13)17-8(4-5-14)7-10(16-17)9-3-1-2-6-15-9/h1-3,6-7,11H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAPQCEKCJNFBOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NN(C(=C2)CC#N)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F2N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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